molecular formula C11H7BrF6O3 B15383699 1-(3,5-Bis(trifluoromethoxy)phenyl)-2-bromopropan-1-one

1-(3,5-Bis(trifluoromethoxy)phenyl)-2-bromopropan-1-one

Cat. No.: B15383699
M. Wt: 381.07 g/mol
InChI Key: PZFZNOMKLDMLHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3,5-Bis(trifluoromethoxy)phenyl)-2-bromopropan-1-one is a brominated aromatic ketone featuring two trifluoromethoxy (-OCF₃) substituents at the 3- and 5-positions of the phenyl ring.

Properties

Molecular Formula

C11H7BrF6O3

Molecular Weight

381.07 g/mol

IUPAC Name

1-[3,5-bis(trifluoromethoxy)phenyl]-2-bromopropan-1-one

InChI

InChI=1S/C11H7BrF6O3/c1-5(12)9(19)6-2-7(20-10(13,14)15)4-8(3-6)21-11(16,17)18/h2-5H,1H3

InChI Key

PZFZNOMKLDMLHB-UHFFFAOYSA-N

Canonical SMILES

CC(C(=O)C1=CC(=CC(=C1)OC(F)(F)F)OC(F)(F)F)Br

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s unique trifluoromethoxy and bromine substituents differentiate it from other aryl ketones. Below is a detailed comparison with two analogs from the provided evidence:

1,3-Bis(4-bromophenyl)-2-propanone (CAS 54523-47-6)

  • Molecular Formula : C₁₅H₁₂Br₂O
  • Substituents: Two 4-bromophenyl groups attached to a propanone backbone.
  • Key Differences: The absence of trifluoromethoxy groups reduces electron-withdrawing effects compared to the target compound. Higher bromine content (two bromine atoms vs. one in the target compound) may increase molecular weight and alter reactivity in substitution reactions.

1-(3,5-Bis(methylthio)phenyl)-3-bromopropan-2-one (CAS 1806540-10-2)

  • Molecular Formula : C₁₁H₁₃BrOS₂
  • Substituents : Methylthio (-SMe) groups at the 3- and 5-positions of the phenyl ring.
  • Key Differences :
    • Methylthio groups are less electronegative than trifluoromethoxy groups, leading to reduced deactivation of the aromatic ring. This could enhance electrophilic substitution reactivity.
    • Predicted physical properties include a lower density (1.45 g/cm³) and boiling point (394.9°C) compared to the target compound, which likely has higher density and thermal stability due to fluorine content .

Table 1: Structural and Property Comparison

Property 1-(3,5-Bis(trifluoromethoxy)phenyl)-2-bromopropan-1-one 1,3-Bis(4-bromophenyl)-2-propanone 1-(3,5-Bis(methylthio)phenyl)-3-bromopropan-2-one
Molecular Formula Not explicitly reported (inferred: ~C₁₀H₇BrF₆O₃) C₁₅H₁₂Br₂O C₁₁H₁₃BrOS₂
Key Substituents 3,5-(OCF₃), 2-Br 4-BrPh (x2) 3,5-(SMe), 3-Br
Electron Effects Strong electron-withdrawing (-OCF₃) Moderate (-Br) Electron-donating (-SMe)
Predicted Reactivity Low electrophilic substitution due to -OCF₃ deactivation Moderate High
Potential Applications Fluorinated intermediates, specialty chemicals General chemical reagent Thioether-based synthesis

Research Implications and Gaps

  • Reactivity : The trifluoromethoxy groups in the target compound likely impede nucleophilic aromatic substitution compared to methylthio analogs, favoring applications requiring stability under harsh conditions.
  • Environmental Concerns : Perfluorinated compounds (PFCs) like -OCF₃ groups are linked to environmental persistence , though specific ecotoxicological data for this compound are lacking.
  • Synthetic Utility : The bromine atom offers a handle for further functionalization, such as Suzuki couplings or Grignard reactions, but competing electronic effects from -OCF₃ may require tailored reaction conditions.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.